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Compound of Interest

Compound Name: Guanine-15N5

Cat. No.: B12382927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Guanine-15N5, a stable isotope-labeled compound. Adherence to these procedures is critical

for maintaining a safe laboratory environment and ensuring regulatory compliance. While

Guanine-15N5 is not classified as a hazardous substance, proper chemical hygiene and waste

management practices are mandatory.

Guanine-15N5 Safety and Physical Data
The following table summarizes the key safety and physical information for Guanine-15N5.
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Property Value Source

Chemical Name
2-amino-1,7-dihydro-6H-purin-

6-one-1,3,7,9-¹⁵N₄
[1]

CAS Number 168566-53-8 [1][2]

Molecular Formula C₅H₅[¹⁵N]₅O [2]

GHS Classification Not classified as hazardous [1]

Physical Form Solid

Personal Protective Equipment

(PPE)

Standard laboratory attire (lab

coat, safety glasses, gloves)

First Aid Measures

- After inhalation: Supply fresh

air; consult a doctor in case of

complaints.- After skin contact:

Generally the product does not

irritate the skin. Wash with

soap and plenty of water.- After

eye contact: Rinse opened eye

for several minutes under

running water.- After

swallowing: If symptoms

persist, consult a doctor.

Guanine-15N5 Disposal Protocol
As a stable isotope-labeled compound, Guanine-15N5 does not require the stringent disposal

procedures associated with radioactive isotopes. The primary consideration for its disposal is

its chemical nature. Based on the Safety Data Sheet (SDS), Guanine-15N5 is not classified as

hazardous. Therefore, its disposal should follow standard procedures for non-hazardous

chemical waste, in accordance with local, state, and federal regulations.

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:
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Label a dedicated waste container clearly as "Guanine-15N5 Waste."

Do not mix Guanine-15N5 waste with radioactive waste or other hazardous chemical

waste streams.

Solid Waste Disposal:

Collect dry, solid Guanine-15N5 waste, including contaminated personal protective

equipment (e.g., gloves, weighing paper), in the designated, clearly labeled container.

Ensure the container is sealed to prevent dust formation.

Liquid Waste Disposal:

If Guanine-15N5 has been dissolved in a solvent, the disposal procedure is dictated by

the hazards of the solvent.

Collect the solution in a compatible, sealed, and clearly labeled waste container. The label

must indicate both "Guanine-15N5" and the name of the solvent(s).

Dispose of the container through your institution's chemical waste program, following the

specific guidelines for the solvent used.

Crucially, do not discharge any Guanine-15N5 solutions into the sewer system.

Decontamination of Glassware and Equipment:

Wash contaminated glassware and equipment with an appropriate solvent (e.g., the

solvent used in the experiment) to remove all traces of Guanine-15N5.

Collect the initial rinsate as chemical waste.

Subsequent washes with soap and water can typically be discarded down the drain, but

consult your institution's Environmental Health & Safety (EH&S) office for specific

guidance.

Final Disposal:
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Once the waste container is full, arrange for its collection by your institution's EH&S or

hazardous waste management group.

Ensure all required paperwork is completed accurately.

Guanine-15N5 Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Guanine-15N5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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